Cas no 2758001-25-9 (3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride)

• Product Name: 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride
• CAS No: 2758001-25-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 6488275
• PubChem ID: 165761898
• Update Time: 2025-08-03

3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride
• 2758001-25-9
• EN300-37335434
• Z5607177975
• 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-6(2)7(9,5-8)3-4-10-6;/h9H,3-5,8H2,1-2H3;1H
• InChI Key： YPIXNISACSPFSF-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CN)(C1(C)C)O

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride

3-(Aminomethyl)-2,2-dimethyloxolan-3-ol Hydrochloride: A Comprehensive Overview

3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride (CAS No. 2758001-25-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a hydroxyl group (-OH), an amino group (-NH₂), and a dimethyl oxolane ring, which contributes to its versatile reactivity and functional properties.

The synthesis of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The presence of both an amino group and a hydroxyl group allows for a wide range of functionalization reactions, including alkylation, acylation, and condensation reactions. These reactions are crucial in the development of bioactive molecules, such as antibiotics, antiviral agents, and anticancer drugs.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride. Quantum mechanical calculations have revealed that the amino group plays a critical role in stabilizing certain transition states during chemical transformations. This understanding has enabled chemists to design more efficient reaction pathways and predict the outcomes of complex reactions with greater accuracy.

In addition to its chemical significance, this compound has also been studied for its biological activity. Preclinical studies have demonstrated that 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride exhibits moderate antimicrobial activity against several bacterial strains. Further research is underway to investigate its potential as an antifungal agent and its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress.

The stability and solubility properties of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride are critical factors influencing its practical applications. Studies have shown that the compound is stable under neutral conditions but undergoes degradation in strongly acidic or basic environments. Its solubility in polar solvents such as water and ethanol makes it suitable for use in aqueous-based formulations.

From an industrial perspective, the production of 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride requires stringent quality control measures to ensure consistency in product quality. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its identity.

In conclusion, 3-(Aminomethyl)-2,2-dimethyloxolan-3-ol hydrochloride (CAS No. 2758001-25-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.